Cas no 1207319-71-8 (3-Bromo-2-fluoro-5-methylaniline)

• Product Name: 3-Bromo-2-fluoro-5-methylaniline
• CAS No: 1207319-71-8
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD22627835
• CID: 2169175
• PubChem ID: 67053484
• Update Time: 2025-05-24

3-Bromo-2-fluoro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-2-fluoro-5-methyl-
• 3-bromo-2-fluoro-5-methylaniline
• Benzenamine,3-bromo-2-fluoro-5-methyl-
• KNPUHWXDXJQPOD-UHFFFAOYSA-N
• Benzenamine, 3-romo-2-luoro-5-ethyl-
• 1207319-71-8
• SCHEMBL1494426
• AKOS023126064
• MFCD22627835
• SY260881
• FD10716
• SB78369
• CS-0197737
• EN300-1091443
• Z1509488403
• 3-Bromo-2-fluoro-5-methylaniline

• MDL： MFCD22627835
• Inchi： 1S/C7H7BrFN/c1-4-2-5(8)7(9)6(10)3-4/h2-3H,10H2,1H3
• InChI Key： KNPUHWXDXJQPOD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C)C=1)N)F

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-Bromo-2-fluoro-5-methylaniline

3-Bromo-2-fluoro-5-methylaniline (CAS No. 1207319-71-8): An Overview of Its Properties, Applications, and Recent Research

3-Bromo-2-fluoro-5-methylaniline (CAS No. 1207319-71-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a fluorine atom, and a methyl group attached to an aniline backbone. The combination of these functional groups endows 3-Bromo-2-fluoro-5-methylaniline with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of 3-Bromo-2-fluoro-5-methylaniline is C₈H₈BrF_N, and its molecular weight is approximately 216.06 g/mol. The compound is typically synthesized through a series of well-established chemical reactions, including bromination, fluorination, and methylation of aniline derivatives. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the realm of pharmaceutical research, 3-Bromo-2-fluoro-5-methylaniline has shown promise as a key intermediate in the development of novel drugs. Its unique electronic properties and reactivity make it an ideal starting material for the synthesis of compounds with diverse biological activities. For instance, recent studies have explored the use of 3-Bromo-2-fluoro-5-methylaniline-derived molecules in the treatment of neurological disorders, cancer, and infectious diseases. These studies highlight the potential of this compound to contribute to the discovery of new therapeutic agents.

The physical properties of 3-Bromo-2-fluoro-5-methylaniline are also noteworthy. It is a solid at room temperature with a melting point ranging from 45°C to 48°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). However, it has limited solubility in water, which can be advantageous in certain synthetic processes where controlled solubility is required.

In addition to its pharmaceutical applications, 3-Bromo-2-fluoro-5-methylaniline has found use in materials science. Its aromatic structure and functional groups make it suitable for the preparation of advanced materials with tailored properties. For example, researchers have utilized 3-Bromo-2-fluoro-5-methylaniline-based polymers in the development of electronic devices, sensors, and coatings. These materials exhibit enhanced mechanical strength, thermal stability, and electrical conductivity, making them attractive for various industrial applications.

The safety profile of 3-Bromo-2-fluoro-5-methylaniline is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation should be ensured to minimize exposure risks.

In terms of environmental impact, the disposal of 3-Bromo-2-fluoro-5-methylaniline should be conducted in accordance with local regulations and guidelines. It is important to avoid releasing this compound into water bodies or soil to prevent potential ecological harm. Proper waste management practices should be followed to ensure safe disposal.

The market demand for 3-Bromo-2-fluoro-5-methylaniline has been steadily increasing due to its wide range of applications in various industries. Key players in the chemical industry are investing in research and development to optimize production processes and explore new uses for this compound. The global market for intermediates like 3-Bromo-2-fluoro-5-methylaniline is expected to grow significantly over the next few years driven by advancements in pharmaceuticals and materials science.

In conclusion, 3-Bromo-2-fluoro-5-methylaniline (CAS No. 1207319-71-8) is a multifaceted compound with a broad spectrum of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and favorable chemical properties make it an invaluable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.